Cas no 1214790-59-6 ((e)-3-(6-(Trifluoromethyl)biphenyl-3-yl)acrylic acid)

• Product Name: (e)-3-(6-(Trifluoromethyl)biphenyl-3-yl)acrylic acid
• CAS No: 1214790-59-6
• MF: C₁₆H₁₁F₃O₂
• MW: 292.252555131912
• CID: 4997767
• Update Time: 2025-06-08

(e)-3-(6-(Trifluoromethyl)biphenyl-3-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (e)-3-(6-(trifluoromethyl)biphenyl-3-yl)acrylic acid
• (e)-3-(6-(Trifluoromethyl)biphenyl-3-yl)acrylic acid

• Inchi： 1S/C16H11F3O2/c17-16(18,19)14-8-6-11(7-9-15(20)21)10-13(14)12-4-2-1-3-5-12/h1-10H,(H,20,21)/b9-7+
• InChI Key： MWXWRGGGUYKTQS-VQHVLOKHSA-N
• SMILES： FC(C1C=CC(/C=C/C(=O)O)=CC=1C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (e)-3-(6-(Trifluoromethyl)biphenyl-3-yl)acrylic acid

Professional Introduction to (e)-3-(6-(Trifluoromethyl)biphenyl-3-yl)acrylic Acid (CAS No. 1214790-59-6)

(e)-3-(6-(Trifluoromethyl)biphenyl-3-yl)acrylic acid, with the CAS number 1214790-59-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has opened new avenues in the development of advanced materials and pharmaceutical agents. The presence of a trifluoromethyl group in its biphenyl moiety imparts distinct electronic and steric properties, making it a valuable building block for synthetic chemistry and drug design.

The molecular structure of (e)-3-(6-(Trifluoromethyl)biphenyl-3-yl)acrylic acid consists of an acrylic acid backbone substituted with a biphenyl ring at the 3-position, which is further functionalized with a trifluoromethyl group at the 6-position of the biphenyl ring. This arrangement results in a molecule with high lipophilicity and moderate solubility in organic solvents, which are critical properties for its application in various chemical processes.

In recent years, there has been a surge in research focusing on the applications of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoromethyl group, in particular, is known to increase the binding affinity of molecules to proteins by modulating hydrophobic interactions and electronic properties. This feature has made (e)-3-(6-(Trifluoromethyl)biphenyl-3-yl)acrylic acid a promising candidate for the development of novel pharmaceuticals.

One of the most notable applications of this compound is in the synthesis of advanced materials, particularly in the field of organic electronics. The conjugated system present in the acrylic acid moiety allows for efficient charge transport, making it an excellent candidate for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices. The incorporation of the trifluoromethyl group further enhances the stability and performance of these materials by reducing degradation pathways and improving thermal stability.

The pharmaceutical industry has also shown considerable interest in (e)-3-(6-(Trifluoromethyl)biphenyl-3-yl)acrylic acid. Its structural motif is reminiscent of several bioactive molecules that have demonstrated efficacy in treating various diseases. Researchers have been exploring its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The presence of the acrylic acid functional group provides a versatile handle for further derivatization, allowing chemists to tailor the molecule's properties to specific biological targets.

In addition to its applications in pharmaceuticals and materials science, (e)-3-(6-(Trifluoromethyl)biphenyl-3-yl)acrylic acid has found utility in agrochemical research. The combination of lipophilicity and metabolic stability provided by the trifluoromethyl group makes it an ideal candidate for developing new pesticides and herbicides. These compounds often require high bioavailability and resistance to environmental degradation, which can be effectively addressed by incorporating fluorinated aromatic moieties into their structures.

The synthesis of (e)-3-(6-(Trifluoromethyl)biphenyl-3-yl)acrylic acid involves several key steps that highlight its synthetic versatility. The reaction typically begins with the bromination of biphenyl at the desired position, followed by Suzuki-Miyaura cross-coupling to introduce the acrylic acid moiety. The final step involves trifluoromethylation, which can be achieved through various methods such as electrophilic aromatic substitution or metal-catalyzed reactions. These synthetic routes underscore the compound's importance as a building block in modern organic synthesis.

The latest research on this compound has revealed exciting new possibilities for its application in drug discovery. Studies have shown that derivatives of (e)-3-(6-(Trifluoromethyl)biphenyl-3-yl)acrylic acid exhibit potent activity against certain enzymes involved in cancer progression. By modifying different parts of the molecule, researchers have been able to fine-tune its pharmacological properties, leading to compounds with improved selectivity and reduced side effects.

In conclusion, (e)-3-(6-(Trifluoromethyl)biphenyl-3-yl)acrylic acid (CAS No. 1214790-59-6) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an invaluable tool for synthetic chemists working on advanced materials, pharmaceuticals, and agrochemicals. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in scientific innovation and industrial development.